1-(2-(dimethylamino)ethyl)-4-(2,4-dimethylthiazole-5-carbonyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[2-(dimethylamino)ethyl]-3-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-hydroxy-2-phenyl-2H-pyrrol-5-one
• InChI: InChI=1S/C20H23N3O3S/c1-12-19(27-13(2)21-12)17(24)15-16(14-8-6-5-7-9-14)23(11-10-22(3)4)20(26)18(15)25/h5-9,16,25H,10-11H2,1-4H3
• InChI Key: IACXLMOTKPXZJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)C2=C(C(=O)N(C2C3=CC=CC=C3)CCN(C)C)O
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol
• CAS No.: 627821-91-4

Description

1-(2-(dimethylamino)ethyl)-4-(2,4-dimethylthiazole-5-carbonyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C20H23N3O3S and its molecular weight is 385.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Libraries

A study demonstrates the use of a ketonic Mannich base for generating a structurally diverse library through alkylation and ring closure reactions. This approach underscores the versatility of Mannich bases in synthesizing a wide range of compounds, including dithiocarbamates, thioethers, and various cyclic derivatives, showcasing the potential for creating diverse chemical libraries for research applications (Roman, 2013).

Sensing Technologies

Another study highlights the development of fluorescent probes based on the 1,2,5-triphenylpyrrole core, which exhibit aggregation-enhanced emission (AEE) features. These probes, including modifications with tertiary amine moieties, are designed for the quantitative detection of low levels of carbon dioxide, showcasing their potential in sensing technologies for environmental monitoring and medical applications (Wang et al., 2015).

Antimicrobial and Synthetic Applications

Research on novel substituted pyrrole derivatives with isoxazoline incorporation illustrates synthetic methodologies leading to compounds screened for antimicrobial activity. This work contributes to the ongoing search for new antimicrobial agents and underscores the role of synthetic chemistry in developing potentially therapeutic compounds (Kumar et al., 2017).

Material Science and Nonlinear Optical Materials

A combined experimental and theoretical study on a pyrrole-containing chalcone derivative explores its potential in material science, specifically as a nonlinear optical (NLO) material. This research illustrates the utility of pyrrole derivatives in developing materials with significant NLO properties, which are crucial for applications in photonics and optoelectronics (Singh et al., 2014).